Cas no 1706462-38-5 (4-(2,5-Dichlorobenzoyl)quinoline)

• Product Name: 4-(2,5-Dichlorobenzoyl)quinoline
• CAS No: 1706462-38-5
• MF: C₁₆H₉Cl₂NO
• MW: 302.154762029648
• CID: 4703857
• Update Time: 2025-05-20

4-(2,5-Dichlorobenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (2,5-Dichlorophenyl)-quinolin-4-ylmethanone
• 4-(2,5-Dichlorobenzoyl)quinoline

• Inchi： 1S/C16H9Cl2NO/c17-10-5-6-14(18)13(9-10)16(20)12-7-8-19-15-4-2-1-3-11(12)15/h1-9H
• InChI Key： SOIRNHDPIWIFRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1C=CN=C2C=CC=CC=12)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Topological Polar Surface Area: 30

Additional information on 4-(2,5-Dichlorobenzoyl)quinoline

Recent Advances in the Study of 4-(2,5-Dichlorobenzoyl)quinoline (CAS: 1706462-38-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(2,5-Dichlorobenzoyl)quinoline (CAS: 1706462-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This quinoline derivative has been the subject of numerous studies aimed at elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary scientific investigations.

Recent studies have focused on the synthesis and structural modification of 4-(2,5-Dichlorobenzoyl)quinoline to enhance its bioactivity and selectivity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to generate a library of analogs. These efforts have yielded compounds with improved binding affinity to target proteins, as demonstrated by molecular docking studies and surface plasmon resonance (SPR) assays. Notably, one study reported a derivative with a 10-fold increase in inhibitory activity against a key enzyme involved in inflammatory pathways.

The pharmacological potential of 4-(2,5-Dichlorobenzoyl)quinoline has been explored in various disease models. In vitro and in vivo studies have shown promising results in the context of cancer therapy, where the compound exhibited potent antiproliferative effects against several cancer cell lines, including breast, lung, and colon carcinomas. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and -9, as well as the inhibition of the PI3K/AKT signaling pathway. Additionally, its anti-inflammatory properties have been investigated, with findings suggesting its potential as a novel therapeutic agent for chronic inflammatory diseases.

Another area of interest is the compound's role in targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets for small molecules, but 4-(2,5-Dichlorobenzoyl)quinoline has shown the ability to disrupt specific PPIs involved in disease progression. For instance, it has been found to inhibit the interaction between a transcription factor and its co-activator, thereby suppressing the expression of pro-inflammatory cytokines. This discovery opens new avenues for the development of PPI inhibitors with therapeutic potential.

Despite these promising findings, challenges remain in the development of 4-(2,5-Dichlorobenzoyl)quinoline as a drug candidate. Issues such as poor solubility, metabolic instability, and off-target effects have been identified in preclinical studies. To address these limitations, researchers are exploring formulation strategies, including nanoparticle-based delivery systems and prodrug approaches. Recent advancements in these areas have shown improved pharmacokinetic profiles and reduced toxicity in animal models.

In conclusion, 4-(2,5-Dichlorobenzoyl)quinoline (CAS: 1706462-38-5) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted biological activities and refine its properties for therapeutic applications. The compound's ability to target diverse biological pathways underscores its value as a tool for drug discovery and a candidate for further development. Future research will likely focus on overcoming current limitations and translating these findings into clinically viable treatments.